Naphthalen-1-yl-[4-(3,4,5-trimethoxy-benzoyl)-piperazin-1-yl]-methanone

• Molecular Formula: C25H26N2O5
• Molecular Weight: 434.5 g/mol
• IUPAC Name: naphthalen-1-yl-[4-(3,4,5-trimethoxybenzoyl)piperazin-1-yl]methanone
• InChI: InChI=1S/C25H26N2O5/c1-30-21-15-18(16-22(31-2)23(21)32-3)24(28)26-11-13-27(14-12-26)25(29)20-10-6-8-17-7-4-5-9-19(17)20/h4-10,15-16H,11-14H2,1-3H3
• InChI Key: NQKLRCVMTCXCFC-UHFFFAOYSA-N
• SMILES: COC1=CC(=CC(=C1OC)OC)C(=O)N2CCN(CC2)C(=O)C3=CC=CC4=CC=CC=C43

Description

Naphthalen-1-yl-[4-(3,4,5-trimethoxy-benzoyl)-piperazin-1-yl]-methanone, also known as TFMPP, is a synthetic compound that belongs to the piperazine family. It was first synthesized in the 1970s and has since been used in scientific research to study its mechanism of action, biochemical and physiological effects, and potential therapeutic applications.

Mechanism of Action

Naphthalen-1-yl-[4-(3,4,5-trimethoxy-benzoyl)-piperazin-1-yl]-methanone acts as a partial agonist at the 5-HT1A and 5-HT2A receptors in the brain. This results in the modulation of serotonin levels, which can have a wide range of effects on mood, cognition, and behavior.
Biochemical and Physiological Effects:
Naphthalen-1-yl-[4-(3,4,5-trimethoxy-benzoyl)-piperazin-1-yl]-methanone has been shown to have a wide range of biochemical and physiological effects, including the modulation of serotonin levels, the inhibition of dopamine uptake, and the modulation of GABA receptors. It has also been shown to have anxiogenic and hallucinogenic effects, which may be related to its effects on the serotonin system.

Advantages and Limitations for Lab Experiments

One advantage of Naphthalen-1-yl-[4-(3,4,5-trimethoxy-benzoyl)-piperazin-1-yl]-methanone is its ability to modulate the serotonin system in a selective and specific manner. This makes it a useful tool for studying the role of serotonin in various physiological and pathological processes. However, one limitation of Naphthalen-1-yl-[4-(3,4,5-trimethoxy-benzoyl)-piperazin-1-yl]-methanone is its potential for abuse and its potential to produce adverse effects at high doses.

Future Directions

Future research on Naphthalen-1-yl-[4-(3,4,5-trimethoxy-benzoyl)-piperazin-1-yl]-methanone could focus on its potential therapeutic applications, including its use in the treatment of depression, anxiety, and other mood disorders. Additionally, further investigation of its mechanism of action could lead to the development of more selective and specific drugs that target the serotonin system. Finally, studies on the long-term effects of Naphthalen-1-yl-[4-(3,4,5-trimethoxy-benzoyl)-piperazin-1-yl]-methanone on the brain and other organs could help to determine its safety and potential for clinical use.

Synthesis Methods

Naphthalen-1-yl-[4-(3,4,5-trimethoxy-benzoyl)-piperazin-1-yl]-methanone can be synthesized through a multi-step process involving the reaction of naphthalene with piperazine, followed by the addition of a trimethoxybenzoyl group. The final step involves the addition of a methanone group to the piperazine ring.

Scientific Research Applications

Naphthalen-1-yl-[4-(3,4,5-trimethoxy-benzoyl)-piperazin-1-yl]-methanone has been used extensively in scientific research to study its potential therapeutic applications. It has been found to have a wide range of effects on the central nervous system, including the modulation of serotonin receptors. This has led to its investigation as a potential treatment for depression, anxiety, and other mood disorders.